![molecular formula C14H8N2S3 B5186439 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile](/img/structure/B5186439.png)
2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile
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Overview
Description
2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile, also known as BTTAA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of organic compounds known as benzothiazoles, which have been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile is not fully understood, but it is believed to involve the formation of a covalent bond between the thiol group of the target protein and the benzothiazole moiety of this compound. This covalent bond can lead to the inhibition of the target protein's activity, which may have therapeutic implications.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, to inhibit the proliferation of cancer cells, and to reduce the migration and invasion of cancer cells. In addition, this compound has been found to modulate the activity of various enzymes and signaling pathways, including protein tyrosine phosphatases and the NF-κB pathway.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile in lab experiments is its high selectivity for thiols, which allows for the detection and quantification of thiols in complex biological samples. In addition, this compound is relatively easy to synthesize and purify, making it a readily available reagent for research. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental systems or require the use of appropriate safety precautions.
Future Directions
There are several future directions for research on 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile. One area of interest is the development of this compound-based therapeutics for the treatment of cancer and other diseases. Another area of interest is the further elucidation of the mechanism of action of this compound, which may provide insights into its potential therapeutic applications. Finally, the development of new fluorescent probes and chemosensors based on the benzothiazole scaffold of this compound may have broad applications in chemical biology and biomedical research.
Synthesis Methods
The synthesis of 2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile involves the reaction of 2-aminothiophenol and 2-bromo-3-(2-thienyl)acrylonitrile in the presence of a base such as potassium carbonate. The reaction proceeds via a nucleophilic substitution mechanism to yield this compound as a yellow solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
2-(1,3-benzothiazol-2-ylthio)-3-(2-thienyl)acrylonitrile has been used in a variety of scientific research studies, including as a fluorescent probe for the detection of thiols in biological samples, as a chemosensor for the selective detection of metal ions, and as an inhibitor of protein tyrosine phosphatases. In addition, this compound has been investigated for its potential as a therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
(E)-2-(1,3-benzothiazol-2-ylsulfanyl)-3-thiophen-2-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2S3/c15-9-11(8-10-4-3-7-17-10)18-14-16-12-5-1-2-6-13(12)19-14/h1-8H/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEHZDZTUKOFRJE-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SC(=CC3=CC=CS3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)S/C(=C/C3=CC=CS3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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